Cas no 89729-99-7 (Cyclohexanone, 2-(hexylsulfonyl)-)

Cyclohexanone, 2-(hexylsulfonyl)- structure
89729-99-7 structure
Product Name:Cyclohexanone, 2-(hexylsulfonyl)-
CAS No:89729-99-7
MF:C12H22O3S
MW:246.366282939911
CID:591230
PubChem ID:13128904
Update Time:2025-04-19

Cyclohexanone, 2-(hexylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-(hexylsulfonyl)-
    • 2-hexylsulfonylcyclohexan-1-one
    • 2-(Hexane-1-sulfonyl)cyclohexan-1-one
    • DTXSID80520438
    • 89729-99-7
    • Inchi: 1S/C12H22O3S/c1-2-3-4-7-10-16(14,15)12-9-6-5-8-11(12)13/h12H,2-10H2,1H3
    • InChI Key: IJLZSRQEIJPSEV-UHFFFAOYSA-N
    • SMILES: S(CCCCCC)(C1C(CCCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 246.12896573g/mol
  • Monoisotopic Mass: 246.12896573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.6Ų
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